Cas no 33560-87-1 (ethyl 2-amino-3-(2-pyridyl)propanoate;dihydrochloride)

• Product Name: ethyl 2-amino-3-(2-pyridyl)propanoate;dihydrochloride
• CAS No: 33560-87-1
• MF: C₁₀H₁₆Cl₂N₂O₂
• MW: 267.152240753174
• MDL: MFCD09878888
• CID: 1005293
• PubChem ID: 69896992
• Update Time: 2025-06-11

ethyl 2-amino-3-(2-pyridyl)propanoate;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3-(pyridin-2-yl)propanoate dihydrochloride
• 2-Pyridinepropanoic acid, α-aMino-, ethyl ester, dihydrochloride
• 2-AMINO-3-PYRIDIN-2-YL-PROPIONIC ACID ETHYL ESTER DIHYDROCHLORIDE
• (9aR)-Octahydropyrazino[2,1-c][1,4]oxazine dihydrochloride
• 2-Amino-3-(pyridin-2-yl)propionic acid ethyl ester 2HCL
• ethyl 2-amino-3-pyridin-2-ylpropanoate,dihydrochloride
• 3-(2-pyridyl)-D-alanine ethyl ester dihydrochloride
• 3-(pyridin-2-yl)-D-alanine ethyl ester dihydrochloride
• AK142968
• ethyl 2-amino-3-(pyridin-2-yl)propanoate 2HCl
• SureCN6792952
• ethyl 2-amino-3-(2-pyridyl)propanoate;dihydrochloride
• Ethyl2-amino-3-(pyridin-2-yl)propanoatedihydrochloride
• EN300-181437
• Ethyl 2-amino-3-(pyridin-2-yl)propanoate 2HCl (H-DL-2Pal-OEt.2HCl)
• 33560-87-1
• ethyl 2-amino-3-pyridin-2-ylpropanoate;dihydrochloride
• DB-068859
• 2-PYRIDINEPROPANOIC ACID, ?-AMINO-, ETHYL ESTER, 2HCL
• CS-B1083
• AS-42080
• 2-Pyridinepropanoic acid, alpha-aMino-, ethyl ester, dihydrochloride;2-AMINO-3-PYRIDIN-2-YL-PROPIONIC ACID ETHYL ESTER DIHYDROCHLORIDE
• AKOS022175703
• SCHEMBL6792952
• DTXSID60741487
• SB36674
• A875251
• SY240441
• MFCD09878888
• Ethyl 3-pyridin-2-ylalaninate--hydrogen chloride (1/2)

• MDL： MFCD09878888
• Inchi： 1S/C10H14N2O2.2ClH/c1-2-14-10(13)9(11)7-8-5-3-4-6-12-8;;/h3-6,9H,2,7,11H2,1H3;2*1H
• InChI Key： LGQBRRAWFWTBDN-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(CC)C(C(CC1C=CC=CN=1)N)=O

Computed Properties

• Exact Mass: 266.0588831g/mol
• Monoisotopic Mass: 266.0588831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2Ų

Additional information on ethyl 2-amino-3-(2-pyridyl)propanoate;dihydrochloride

Introduction to Ethyl 2-Amino-3-(2-Pyridyl)propanoate; Dihydrochloride (CAS No. 33560-87-1)

Ethyl 2-amino-3-(2-pyridyl)propanoate; dihydrochloride (CAS No. 33560-87-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ethyl 2-amino-3-(pyridin-2-yl)propanoate dihydrochloride, is a derivative of amino acids and pyridine, making it a valuable intermediate in the synthesis of various biologically active molecules.

The chemical structure of ethyl 2-amino-3-(2-pyridyl)propanoate; dihydrochloride consists of an ethyl ester group, an amino group, and a pyridine ring. The presence of these functional groups imparts unique properties to the molecule, such as solubility in both polar and non-polar solvents, and the ability to form hydrogen bonds. These characteristics make it an attractive candidate for drug design and development.

Recent studies have highlighted the potential of ethyl 2-amino-3-(2-pyridyl)propanoate; dihydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The pyridine ring and amino group contribute to its ability to modulate key inflammatory pathways, making it a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, ethyl 2-amino-3-(2-pyridyl)propanoate; dihydrochloride has been investigated for its potential as a neuroprotective agent. Studies conducted at the University of California have demonstrated that this compound can effectively protect neurons from oxidative stress and apoptosis. The mechanism of action involves the activation of antioxidant enzymes and the inhibition of pro-apoptotic signaling pathways, which are crucial for maintaining neuronal health.

The versatility of ethyl 2-amino-3-(2-pyridyl)propanoate; dihydrochloride extends beyond its direct biological activities. It serves as an important building block in the synthesis of more complex molecules with diverse biological functions. For example, it can be used as a starting material for the preparation of peptidomimetics, which are synthetic compounds designed to mimic the structure and function of natural peptides. These peptidomimetics have found applications in the treatment of various diseases, including cancer and neurodegenerative disorders.

The synthesis of ethyl 2-amino-3-(2-pyridyl)propanoate; dihydrochloride typically involves a multi-step process that includes the formation of an intermediate amine followed by esterification and salt formation. The choice of reagents and reaction conditions is critical for achieving high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, which is an important consideration for sustainable pharmaceutical production.

In terms of safety and handling, ethyl 2-amino-3-(2-pyridyl)propanoate; dihydrochloride should be stored in a cool, dry place away from direct sunlight and incompatible materials. It is recommended to handle this compound with appropriate personal protective equipment (PPE) to minimize exposure risks. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and disposal.

The market demand for ethyl 2-amino-3-(2-pyridyl)propanoate; dihydrochloride is expected to grow due to its wide range of applications in pharmaceutical research and development. Key players in the industry are investing in research to explore new uses for this compound and improve its synthetic methods. This trend is likely to drive further innovation and commercialization opportunities in the coming years.

In conclusion, ethyl 2-amino-3-(2-pyridyl)propanoate; dihydrochloride (CAS No. 33560-87-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing healthcare solutions.